Cas no 102362-76-5 (L-Leucine,L-valyl-L-prolyl-L-valyl-L-prolyl-L-glutaminyl-L-leucyl-L-glutaminyl-L-prolyl-L-glutaminyl-L-asparaginyl-L-prolyl-L-seryl-L-glutaminyl-L-glutaminyl-L-glutaminyl-L-prolyl-L-glutaminyl-L-a-glutamyl-L-glutaminyl-L-valyl-L-prolyl-(9CI))

• Product Name: L-Leucine,L-valyl-L-prolyl-L-valyl-L-prolyl-L-glutaminyl-L-leucyl-L-glutaminyl-L-prolyl-L-glutaminyl-L-asparaginyl-L-prolyl-L-seryl-L-glutaminyl-L-glutaminyl-L-glutaminyl-L-prolyl-L-glutaminyl-L-a-glutamyl-L-glutaminyl-L-valyl-L-prolyl-(9CI)
• CAS No: 102362-76-5
• MF: C₁₀₉H₁₇₅N₃₁O₃₅
• MW: 2479.74252533913
• CID: 219237
• PubChem ID: 16131011
• Update Time: 2025-04-19

L-Leucine,L-valyl-L-prolyl-L-valyl-L-prolyl-L-glutaminyl-L-leucyl-L-glutaminyl-L-prolyl-L-glutaminyl-L-asparaginyl-L-prolyl-L-seryl-L-glutaminyl-L-glutaminyl-L-glutaminyl-L-prolyl-L-glutaminyl-L-a-glutamyl-L-glutaminyl-L-valyl-L-prolyl-(9CI) Chemical and Physical Properties

Names and Identifiers

• L-Leucine,L-valyl-L-prolyl-L-valyl-L-prolyl-L-glutaminyl-L-leucyl-L-glutaminyl-L-prolyl-L-glutaminyl-L-asparaginyl-L-prolyl-L-seryl-L-glutaminyl-L-glutaminyl-L-glutaminyl-L-prolyl-L-glutaminyl-L-a-glutamyl-L-glutaminyl-L-valyl-L-prolyl-(9CI)
• Gliadin peptide CT-1
• L-Leucine,L-valyl-L-prolyl-L-valyl-L-prolyl-L-glutaminyl-L-leucyl-L-glutaminyl-L-prolyl-L-glutaminyl-L-asparaginyl-L-prolyl-L
• L-Leucine,L-valyl-L-prolyl-L-valyl-L-prolyl-L-glutaminyl-L-leucyl-L-glutaminyl-L-prolyl-L-glutaminyl-L-asparaginyl-L-prolyl-L-seryl-L-glutaminyl-L-glutaminyl-L-glutaminyl-L-prolyl-L-glutaminyl-L-a-glu
• Gliadin peptide B 3142 (1-22)
• L-Leucine, L-valyl-L-prolyl-L-valyl-L-prolyl-L-glutaminyl-L-leucyl-L-glutaminyl-L-prolyl-L-glutaminyl-L-asparaginyl-L-prolyl-L-seryl-L-glutaminyl-L-glutaminyl-L-glutaminyl-L-prolyl-L-glutaminyl-L-L-alpha-glutamyl-L-glutaminyl-L-valyl-L-prolyl-
• 102362-76-5
• DTXSID60144939

• Inchi： 1S/C109H175N31O35/c1-51(2)47-65(129-92(157)59(26-35-78(113)145)125-99(164)72-20-15-45-139(72)108(173)87(55(9)10)134-102(167)74-22-14-44-138(74)106(171)85(119)53(5)6)95(160)128-64(30-39-82(117)149)104(169)136-42-12-18-70(136)98(163)126-60(27-36-79(114)146)93(158)130-66(49-83(118)150)105(170)137-43-13-19-71(137)101(166)132-68(50-141)96(161)123-56(23-32-75(110)142)88(153)120-57(24-33-76(111)143)91(156)127-63(29-38-81(116)148)103(168)135-41-11-17-69(135)97(162)124-58(25-34-77(112)144)89(154)122-62(31-40-84(151)152)90(155)121-61(28-37-80(115)147)94(159)133-86(54(7)8)107(172)140-46-16-21-73(140)100(165)131-67(109(174)175)48-52(3)4/h51-74,85-87,141H,11-50,119H2,1-10H3,(H2,110,142)(H2,111,143)(H2,112,144)(H2,113,145)(H2,114,146)(H2,115,147)(H2,116,148)(H2,117,149)(H2,118,150)(H,120,153)(H,121,155)(H,122,154)(H,123,161)(H,124,162)(H,125,164)(H,126,163)(H,127,156)(H,128,160)(H,129,157)(H,130,158)(H,131,165)(H,132,166)(H,133,159)(H,134,167)(H,151,152)(H,174,175)/t56-,57-,58-,59-,60-,61-,62-,63-,64-,65-,66-,67-,68-,69-,70-,71-,72-,73-,74-,85-,86-,87-/m0/s1
• InChI Key： RSIMKLSSMFABEO-KYTWZKKBSA-N
• SMILES： O=C([C@H](C(C)C)NC([C@@H]1CCCN1C([C@H](C(C)C)N)=O)=O)N1CCC[C@H]1C(N[C@H](C(N[C@H](C(N[C@@H](CCC(N)=O)C(N1CCC[C@H]1C(N[C@H](C(N[C@@H](CC(N)=O)C(N1CCC[C@H]1C(N[C@@H](CO)C(N[C@@H](CCC(N)=O)C(N[C@@H](CCC(N)=O)C(N[C@@H](CCC(N)=O)C(N1CCC[C@H]1C(N[C@H](C(N[C@@H](CCC(=O)O)C(N[C@@H](CCC(N)=O)C(N[C@@H](C(C)C)C(N1CCC[C@H]1C(N[C@H](C(=O)O)CC(C)C)=O)=O)=O)=O)=O)CCC(N)=O)=O)=O)=O)=O)=O)=O)=O)=O)CCC(N)=O)=O)=O)=O)CC(C)C)=O)CCC(N)=O)=O

Computed Properties

• Exact Mass: 2478.28785
• Monoisotopic Mass: 2478.2866864g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 28
• Hydrogen Bond Acceptor Count: 36
• Heavy Atom Count: 175
• Rotatable Bond Count: 74
• Complexity: 5930
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 22
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -13.3
• Topological Polar Surface Area: 1070Ų

Experimental Properties

• PSA: 1067.02